Cas no 65399-04-4 (4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester)

• Product Name: 4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester
• CAS No: 65399-04-4
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 399506
• PubChem ID: 11217988
• Update Time: 2025-04-19

4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester
• methyl 1,3-dioxo-2-benzofuran-4-carboxylate
• 65399-04-4
• DTXSID70459066

• Inchi： 1S/C10H6O5/c1-14-8(11)5-3-2-4-6-7(5)10(13)15-9(6)12/h2-4H,1H3
• InChI Key： CQFDCNZQFCYRDR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)OC)C=2C1=O)=O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67